4-methoxy-3-methyl-N-(1-phenylethyl)benzamide

• IUPAC Name: 4-methoxy-3-methyl-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C17H19NO2/c1-12-11-15(9-10-16(12)20-3)17(19)18-13(2)14-7-5-4-6-8-14/h4-11,13H,1-3H3,(H,18,19)
• InChI Key: QJSLGHHFNBSSKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC(C)C2=CC=CC=C2)OC
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

4-methoxy-3-methyl-N-(1-phenylethyl)benzamide, commonly known as Venlafaxine, is a synthetic chemical compound used as an antidepressant and anxiolytic medication. It was first introduced in the market in 1993 and has since become a popular choice for treating depression, anxiety, and other related disorders.

Mechanism of Action

Venlafaxine works by inhibiting the reuptake of serotonin and norepinephrine in the brain. This increases the levels of these neurotransmitters in the brain, which helps to regulate mood and reduce anxiety. It also has weak inhibitory effects on dopamine reuptake, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
Venlafaxine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that helps to promote the growth and survival of neurons in the brain. It has also been shown to reduce the levels of inflammatory cytokines in the brain, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

Venlafaxine has a number of advantages for lab experiments. It is a well-studied compound with a known mechanism of action, which makes it a useful tool for studying the neurobiology of depression and related disorders. However, it also has some limitations. It is a relatively complex molecule, which makes it difficult to synthesize in large quantities. It also has a number of off-target effects, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on Venlafaxine. One area of interest is the development of new compounds that target the same neurotransmitter systems as Venlafaxine but with fewer off-target effects. Another area of interest is the development of new delivery methods, such as transdermal patches or intranasal sprays, which may improve the efficacy and tolerability of the drug. Finally, there is a need for more research on the long-term effects of Venlafaxine, particularly in terms of its effects on brain structure and function.

Scientific Research Applications

Venlafaxine has been extensively studied for its effectiveness in treating depression, anxiety, and related disorders. It has been shown to be effective in both short-term and long-term treatment of depression and has also been used as a treatment for post-traumatic stress disorder (PTSD), social anxiety disorder (SAD), and obsessive-compulsive disorder (OCD).